Cas no 70710-06-4 (Pyridinium, 2-methyl-1-octadecyl-, iodide)

• Product name: Pyridinium, 2-methyl-1-octadecyl-, iodide
• CAS No: 70710-06-4
• MF: C₂₄H₄₄IN
• MW: 473.517339706421
• CID: 546800
• PubChem ID: 68904580

Pyridinium, 2-methyl-1-octadecyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 2-methyl-1-octadecyl-, iodide
• 2-methyl-1-octadecylpyridin-1-ium,iodide
• 2-METHYL-1-OCTADECYLPYRIDIN-1-IUM IODIDE
• 70710-06-4
• SCHEMBL4081108
• DTXSID50739217

• Inchi： InChI=1S/C24H44N.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-25-23-20-18-21-24(25)2;/h18,20-21,23H,3-17,19,22H2,1-2H3;1H/q+1;/p-1
• InChI Key： ANAVKDKVQLBHCP-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCCCC[N+]1=CC=CC=C1C.[I-]

Computed Properties

• Exact Mass: 428.9071
• Monoisotopic Mass: 473.25185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88